Cas no 13858-95-2 (Ethanone, 1-(3-phenyl-4-isoxazolyl)-)

Ethanone, 1-(3-phenyl-4-isoxazolyl)- structure
13858-95-2 structure
Product Name:Ethanone, 1-(3-phenyl-4-isoxazolyl)-
CAS No:13858-95-2
MF:C11H9NO2
MW:187.194662809372
CID:1253944
PubChem ID:13196485
Update Time:2025-04-20

Ethanone, 1-(3-phenyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-phenyl-4-isoxazolyl)-
    • 1-(3-phenyl-1,2-oxazol-4-yl)ethanone
    • 1-(3-Phenyl-isoxazol-4-yl)-ethanone
    • SCHEMBL2468990
    • MIGXFRJDFMHZTL-UHFFFAOYSA-N
    • 1-(3-Phenyl-1,2-oxazol-4-yl)ethan-1-one
    • 1-(3-Phenylisoxazol-4-yl)ethanone
    • MIGXFRJDFMHZTL-UHFFFAOYSA-
    • 13858-95-2
    • 3-phenyl-4-acetylisoxazole
    • DTXSID40526436
    • InChI=1/C11H9NO2/c1-8(13)10-7-14-12-11(10)9-5-3-2-4-6-9/h2-7H,1H3
    • 1-(3-phenyl-isoxazoi-4-yl)-ethanone
    • Inchi: 1S/C11H9NO2/c1-8(13)10-7-14-12-11(10)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: MIGXFRJDFMHZTL-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C)=O)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 187.063328530g/mol
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų
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